Cas no 1211697-62-9 ((piperidin-3-yl)urea hydrochloride)
(piperidin-3-yl)urea hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (piperidin-3-yl)urea hydrochloride
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- Inchi: 1S/C6H13N3O.ClH/c7-6(10)9-5-2-1-3-8-4-5;/h5,8H,1-4H2,(H3,7,9,10);1H
- InChI Key: QOXLGZANFBZVIG-UHFFFAOYSA-N
- SMILES: N(C1CNCCC1)C(=O)N.Cl
(piperidin-3-yl)urea hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B449448-10mg |
(Piperidin-3-yl)urea Hydrochloride |
1211697-62-9 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B449448-50mg |
(Piperidin-3-yl)urea Hydrochloride |
1211697-62-9 | 50mg |
$ 185.00 | 2022-06-01 | ||
| TRC | B449448-100mg |
(Piperidin-3-yl)urea Hydrochloride |
1211697-62-9 | 100mg |
$ 295.00 | 2022-06-01 | ||
| Enamine | EN300-53779-0.05g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 0.05g |
$69.0 | 2023-02-10 | |
| Enamine | EN300-53779-0.1g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 0.1g |
$103.0 | 2023-02-10 | |
| Enamine | EN300-53779-0.25g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 0.25g |
$149.0 | 2023-02-10 | |
| Enamine | EN300-53779-0.5g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 0.5g |
$284.0 | 2023-02-10 | |
| Enamine | EN300-53779-1.0g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 1.0g |
$385.0 | 2023-02-10 | |
| Enamine | EN300-53779-2.5g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 2.5g |
$754.0 | 2023-02-10 | |
| Enamine | EN300-53779-5.0g |
(piperidin-3-yl)urea hydrochloride |
1211697-62-9 | 95% | 5.0g |
$1115.0 | 2023-02-10 |
(piperidin-3-yl)urea hydrochloride Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on (piperidin-3-yl)urea hydrochloride
Comprehensive Overview of (piperidin-3-yl)urea hydrochloride (CAS No. 1211697-62-9): Properties, Applications, and Research Insights
The compound (piperidin-3-yl)urea hydrochloride (CAS No. 1211697-62-9) is a chemically synthesized urea derivative with a piperidine backbone, widely recognized for its versatility in pharmaceutical and biochemical research. Its molecular structure combines a piperidin-3-yl moiety with a urea functional group, enhanced by hydrochloric acid salt formation to improve stability and solubility. This unique combination makes it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.
Recent trends in scientific literature highlight growing interest in (piperidin-3-yl)urea hydrochloride due to its potential role in addressing neurodegenerative diseases and metabolic disorders. Researchers are actively exploring its interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, aligning with the surge in demand for precision medicine solutions. The compound’s CAS No. 1211697-62-9 is frequently cited in patent applications, underscoring its industrial relevance.
From a synthetic chemistry perspective, (piperidin-3-yl)urea hydrochloride exemplifies modern strategies for scaffold diversification. Its urea linkage offers hydrogen-bonding capabilities critical for molecular recognition, while the piperidine ring contributes to lipophilicity—a key factor in blood-brain barrier penetration. These attributes have spurred its use in high-throughput screening (HTS) campaigns, where it serves as a building block for combinatorial libraries.
Environmental and safety profiles of CAS No. 1211697-62-9 adhere to standard laboratory handling protocols, with no significant ecological hazards reported. Its hydrochloride form ensures improved handling compared to free-base analogs, reducing volatility risks. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, a topic gaining traction in both academic and corporate R&D discussions.
In analytical applications, (piperidin-3-yl)urea hydrochloride is characterized via HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% in commercial batches. Such rigorous quality control meets the demands of Good Manufacturing Practice (GMP) standards, ensuring reproducibility in preclinical studies. FAQs from researchers often focus on its solubility in DMSO/water mixtures and storage conditions (−20°C under inert gas), reflecting practical usage concerns.
Emerging studies link piperidin-3-yl derivatives to innovations in cancer immunotherapy and antibiotic adjuvants, positioning this compound as a cross-disciplinary tool. Collaborative efforts between computational chemists and pharmacologists leverage its molecular docking potential, addressing challenges like drug resistance—a hot-button issue in contemporary medicine.
The commercial availability of CAS No. 1211697-62-9 through specialized suppliers has expanded its accessibility to academic and industrial labs. Procurement discussions often emphasize batch-to-batch consistency and scalable synthesis routes, highlighting its integration into automated flow chemistry platforms. These developments resonate with the broader push for AI-driven drug design, where such compounds serve as training datasets for predictive algorithms.
Looking ahead, (piperidin-3-yl)urea hydrochloride is poised to remain a focal point in structure-activity relationship (SAR) studies. Its adaptability to click chemistry modifications and compatibility with bioconjugation techniques open avenues for diagnostic and theranostic applications. As the scientific community prioritizes multi-target therapeutics, this compound’s modular design offers a template for innovation.
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